Cas no 342821-66-3 (4-Acetamido Antipyrine-d3)

• Product Name: 4-Acetamido Antipyrine-d3
• CAS No: 342821-66-3
• MF: C₁₃H₁₅N₃O₂
• MW: 248.295587778091
• CID: 1079946
• Update Time: 2025-05-25

4-Acetamido Antipyrine-d3 Chemical and Physical Properties

Names and Identifiers

• 4-Acetamido-D3-antipyrine
• 4-Acetamido Antipyrine
• 4-ACETAMIDO-D3-ANTI-PYRINE
• 4-Acetamido-d3-antipyrine, VETRANAL(TM), analytical standard
• 4-Acetamido Antipyrine-d3

• Inchi： 1S/C13H15N3O2/c1-9-12(14-10(2)17)13(18)16(15(9)3)11-7-5-4-6-8-11/h4-8H,1-3H3,(H,14,17)/i2D3
• InChI Key： OIAGWXKSCXPNNZ-BMSJAHLVSA-N
• SMILES： O=C1C(=C(C)N(C)N1C1C=CC=CC=1)NC(C([2H])([2H])[2H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 397
• XLogP3: 0
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-Acetamido Antipyrine-d3

Recent Advances in the Application of 4-Acetamido Antipyrine-d3 (CAS: 342821-66-3) in Chemical Biology and Pharmaceutical Research

4-Acetamido Antipyrine-d3, a deuterated analog of the well-known antipyretic agent 4-acetamido antipyrine (CAS: 342821-66-3), has recently gained significant attention in chemical biology and pharmaceutical research. This stable isotope-labeled compound serves as a valuable internal standard in mass spectrometry-based quantification methods, particularly in pharmacokinetic studies and drug metabolism research. The incorporation of deuterium atoms at specific positions enhances its utility in tracing metabolic pathways and improving analytical sensitivity.

Recent studies have demonstrated the crucial role of 4-Acetamido Antipyrine-d3 in the development of novel analytical methods for drug monitoring. A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis highlighted its application in a highly sensitive LC-MS/MS method for quantifying antipyrine derivatives in biological matrices. The deuterated form showed excellent stability and minimal matrix effects, making it particularly suitable for clinical pharmacokinetic studies where precision is paramount.

In drug metabolism research, 4-Acetamido Antipyrine-d3 has proven instrumental in elucidating complex metabolic pathways. A recent investigation published in Drug Metabolism and Disposition utilized this compound to track the formation of multiple metabolites in human liver microsomes. The study revealed previously unknown metabolic transformations, providing valuable insights for drug development and safety assessment.

The synthesis and characterization of 4-Acetamido Antipyrine-d3 have also seen significant advancements. A 2024 report in the Journal of Labelled Compounds and Radiopharmaceuticals described an improved synthetic route that achieves higher isotopic purity (>99%) and better overall yield. This development is particularly important as it addresses previous challenges in producing the compound at scale while maintaining the stringent quality requirements for analytical applications.

Emerging applications of 4-Acetamido Antipyrine-d3 extend beyond traditional pharmacokinetic studies. Recent work published in Analytical Chemistry demonstrated its utility in novel drug-drug interaction studies, where it served as a probe substrate for assessing cytochrome P450 activity. This application provides researchers with a valuable tool for predicting potential drug interactions during early-stage drug development.

Quality control aspects of 4-Acetamido Antipyrine-d3 have been the focus of recent regulatory discussions. The 2023 edition of the United States Pharmacopeia included new guidelines for the characterization of deuterated internal standards, with specific reference to compounds like 4-Acetamido Antipyrine-d3. These guidelines emphasize the need for rigorous testing of isotopic purity and stability under various storage conditions.

Future research directions for 4-Acetamido Antipyrine-d3 appear promising, with several ongoing studies exploring its potential in personalized medicine applications. Preliminary data presented at the 2024 American Association of Pharmaceutical Scientists Annual Meeting suggested its utility in phenotype-genotype correlation studies, particularly in populations with polymorphic drug metabolism enzymes.